Cas no 26351-03-1 (Caffeine-d3 (1-methyl-d3))

Caffeine-d3 (1-methyl-d3) Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-d3)-
• Caffeine-d3 (1-methyl-d3)
• 1-Trideuteromethyl-3,7-dimethylxanthine
• Caffeine-a1,a1,a1-d3 (8CI)

• InChIKey： RYYVLZVUVIJVGH-HPRDVNIFSA-N
• Inchi： InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i3D3
• SMILES： CN1C=NC2N(C(N(C(=O)C1=2)C([2H])([2H])[2H])=O)C

Computed Properties

• Exact Mass: 197.099
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 197.099
• Heavy Atom Count: 14
• Complexity: 293
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.1
• Topological Polar Surface Area: 58.4A^2